Cas no 956384-55-7 (DeMethylsonchifolin)

DeMethylsonchifolin structure
DeMethylsonchifolin structure
Product Name:DeMethylsonchifolin
CAS No:956384-55-7
MF:C20H24O6
MW:360.400966644287
CID:837594
PubChem ID:124593912
Update Time:2025-04-19

DeMethylsonchifolin Chemical and Physical Properties

Names and Identifiers

    • DeMethylsonchifolin
    • N-[1-(2,4-Dichlorobenzyl)-1H-pyrazol-5-yl]-2-[4-(1,3-dithiolan-2- yl)phenoxy]acetamide
    • (3aR,4R,6E,10E,11aR)-2,3,3a,4,5,8,9,11a-Octahydro-10-methyl-3-methylene-4-[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-2-oxocyclodeca[b]furan-6-carboxylic acid
    • [ "" ]
    • AKOS040761608
    • (3aR,4R,6E,10E,11aR)-10-methyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylic acid
    • 956384-55-7
    • FS-9233
    • CID 124593912
    • Inchi: 1S/C20H24O6/c1-5-12(3)19(23)25-16-10-14(18(21)22)8-6-7-11(2)9-15-17(16)13(4)20(24)26-15/h5,8-9,15-17H,4,6-7,10H2,1-3H3,(H,21,22)/b11-9+,12-5-,14-8+/t15-,16-,17+/m1/s1
    • InChI Key: IOPBGRHISQTQKP-AAUAWEGASA-N
    • SMILES: O1C(C(=C)[C@H]2[C@H]1C=C(C)CCC=C(C(=O)O)C[C@H]2OC(/C(=C\C)/C)=O)=O |c:7,t:12|

Computed Properties

  • Exact Mass: 360.15700
  • Monoisotopic Mass: 360.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 563.2±50.0 °C at 760 mmHg
  • Flash Point: 198.0±23.6 °C
  • PSA: 89.90000
  • LogP: 3.10340
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

DeMethylsonchifolin Security Information

DeMethylsonchifolin Pricemore >>

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